2-(5-Iodo-indol-1-yl)-ethanol
Overview
Description
2-(5-Iodo-indol-1-yl)-ethanol is a useful research compound. Its molecular formula is C10H10INO and its molecular weight is 287.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Eco-Friendly Synthesis Methods
One study highlights an eco-friendly approach to synthesizing pharmaceutically relevant compounds, which could be applied to similar indole derivatives like "2-(5-Iodo-indol-1-yl)-ethanol". The research demonstrates the use of sulfamic acid as an organo-catalyst in aqueous ethanol for the synthesis of functionalized indolinones and acenaphthylenone derivatives under mild conditions, showcasing potential eco-friendly synthetic routes (Brahmachari & Banerjee, 2014).
Protective Groups in Polymer Chemistry
Another application found in the literature involves the use of 2-(pyridin-2-yl)ethanol as a protective group for methacrylic acid, which can be selectively removed after polymerization. This study suggests the broader utility of ethanol-based protecting groups in polymer synthesis, which could be relevant for modifying or protecting indole derivatives during complex synthetic processes (Elladiou & Patrickios, 2012).
Advances in Indole Functionalization
Research on the sulfenylation of indoles mediated by iodine in ethanol presents new pathways for the functionalization of indole derivatives. This method allows for the efficient preparation of sulfanyl-indoles under environmentally friendly conditions, hinting at potential methodologies for the functionalization of "this compound" (Katrun et al., 2014).
Colorimetric Ethanol Sensors
A study focusing on the development of colorimetric sensors for ethanol solutions showcases the application of photonic crystals for detecting ethanol/water mixtures. This research might offer insight into novel applications for ethanol derivatives in sensing technologies (Yu et al., 2019).
Alcohol Combustion Chemistry
Investigations into the combustion chemistry of alcohols, including ethanol, explore their potential as renewable energy sources. This body of work provides an overview of alcohol fuels' ignition, flame propagation, and emissions characteristics, which could inform research into novel fuel additives or energy sources based on ethanol derivatives (Sarathy et al., 2014).
Properties
IUPAC Name |
2-(5-iodoindol-1-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10INO/c11-9-1-2-10-8(7-9)3-4-12(10)5-6-13/h1-4,7,13H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYAUNWDMLVWKRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN2CCO)C=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.